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Compound of Interest

Compound Name: Propyl nitroacetate

Cat. No.: B15480183 Get Quote

Essential Safety and Handling Guide for Propyl
Nitroacetate
Disclaimer: Information on the specific hazards and handling of Propyl nitroacetate (CAS

31333-36-5) is limited. The following guidance is based on the safety profiles of structurally

similar compounds, such as n-propyl acetate and ethyl nitroacetate, and general safety

protocols for nitro compounds. It is crucial to handle this substance with extreme caution and to

consult with a qualified safety professional before use.

Propyl nitroacetate is a chemical compound that requires careful handling in a laboratory

setting to ensure the safety of researchers and scientists. This guide provides essential

information on the necessary personal protective equipment (PPE), safe handling procedures,

and disposal plans.

Hazard Summary
The primary hazards associated with compounds similar to Propyl nitroacetate include

flammability, irritation to the eyes and skin, and potential effects on the central nervous system

upon inhalation.[1][2]
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Hazard Type Description

Physical Hazards

Highly flammable liquid and vapor. Vapors are

heavier than air and may travel to a source of

ignition and flash back.[1][3] Forms explosive

mixtures with air at ambient temperatures.[1]

Health Hazards

Causes serious eye irritation.[1][2] May cause

mild skin irritation; repeated exposure may

cause skin dryness or cracking.[1] Inhalation of

high concentrations may cause drowsiness,

dizziness, and respiratory tract irritation.[1][2]

Environmental Hazards Harmful to aquatic life.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling Propyl nitroacetate to minimize

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC158290100&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
http://www.cometchemical.com/MSDS/N%20Propyl%20AcetateEN.pdf
https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
http://www.cometchemical.com/MSDS/N%20Propyl%20AcetateEN.pdf
https://www.sigmaaldrich.com/JP/id/sds/aldrich/133108?userType=undefined
https://www.benchchem.com/product/b15480183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles that

create a seal around the eyes

are mandatory.[4] A face shield

should be worn over the

goggles to protect the entire

face from splashes.[5]

Skin/Body
Chemical-Resistant Gloves

and Lab Coat

Nitrile or neoprene gloves are

recommended.[5] Always

inspect gloves for tears or

holes before use. A flame-

resistant lab coat should be

worn and fully buttoned.[5]

Respiratory Fume Hood or Respirator

All handling of Propyl

nitroacetate should be

conducted in a certified

chemical fume hood to

minimize inhalation of vapors.

[6] If a fume hood is not

available or if there is a risk of

exceeding exposure limits, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.[3][7]

Footwear Closed-Toed Shoes

Leather or other absorbent

materials are not suitable.

Chemical-resistant boots

should be worn if there is a risk

of large spills.[8]

Donning and Doffing PPE Workflow
Properly putting on and taking off PPE is critical to prevent contamination.
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Donning PPE (Putting On)

Doffing PPE (Taking Off)

Wash Hands Put on Lab Coat Put on Respirator
(if required)

Put on Goggles
and Face Shield Put on Gloves

Remove Gloves Remove Face Shield
and Goggles Remove Lab Coat Remove Respirator

(if used) Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1. Sequential process for donning and doffing Personal Protective Equipment.

Operational and Disposal Plans
Safe Handling Protocol

Preparation:

Ensure a certified chemical fume hood is operational.

Have an appropriate fire extinguisher (dry chemical, CO2, or alcohol-resistant foam)

readily accessible.[7]

Locate the nearest eyewash station and safety shower before starting work.[9]

Assemble all necessary equipment and reagents.

Handling:

Wear all required PPE as specified above.

Ground and bond containers when transferring the material to prevent static discharge.[1]

[7] Use only non-sparking tools.[1][7]

Keep the container tightly closed when not in use.[1]
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Avoid inhalation of vapors and contact with skin and eyes.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3][7]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[7]

Clean the work area and any equipment used.

Properly doff and dispose of or decontaminate PPE.

Chemical Spill Response Workflow
In the event of a spill, follow these steps immediately.
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Spill Occurs

Evacuate Immediate Area
and Alert Colleagues

Assess the Spill
(Size and Location)

Small Spill Large Spill

Contain the Spill with
Inert Absorbent Material

Evacuate the Lab
and Call Emergency Services

Carefully Collect
Absorbent Material

Place in a Sealed Container
for Hazardous Waste Disposal

Decontaminate the Area

Report the Incident

Click to download full resolution via product page

Figure 2. Step-by-step workflow for responding to a chemical spill.
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Disposal Plan
Proper disposal of Propyl nitroacetate and any contaminated materials is crucial to prevent

environmental harm and ensure regulatory compliance.

Waste Collection:

Collect all waste containing Propyl nitroacetate, including contaminated absorbents and

disposable PPE, in a designated, properly labeled, and sealed hazardous waste container.

[8]

Do not mix with other waste streams unless compatibility is confirmed.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "Propyl
nitroacetate," and the associated hazards (e.g., "Flammable," "Irritant").

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area away from ignition

sources and incompatible materials.[9]

Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[6][8]

Never pour Propyl nitroacetate down the drain.[6][8]

Empty containers should be triple-rinsed with an appropriate solvent, with the rinsate

collected as hazardous waste. The empty, rinsed container can then be disposed of

according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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